Cas no 857048-78-3 (2',3,5-Trifluoro-4''-propyl-1,1':4',1''-terphenyl)

• Product name: 2',3,5-Trifluoro-4''-propyl-1,1':4',1''-terphenyl
• CAS No: 857048-78-3
• MF: C₂₁H₁₇F₃
• MW: 326.35488
• CID: 819947
• PubChem ID: 59592413

2',3,5-Trifluoro-4''-propyl-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3,5-Trifluoro-4''-propyl-1,1':4',1''-terphenyl
• ZNAHDORXAYLSFU-UHFFFAOYSA-N
• 1~3~,1~5~,2~2~-Trifluoro-3~4~-propyl-1~1~,2~1~:2~4~,3~1~-terphenyl
• 3,5-difluoro-[2-fluoro-4-(4-propylphenyl)phenyl]benzene
• DTXSID30732448
• 857048-78-3
• SCHEMBL502975
• N10740
• A863464
• 1,3-difluoro-5-[2-fluoro-4-(4-propylphenyl)phenyl]benzene
• FT-0710440
• DB-076402
• propyl-1,1':4',1''- terphenyl

• MDL： MFCD20275082
• Inchi： InChI=1S/C21H17F3/c1-2-3-14-4-6-15(7-5-14)16-8-9-20(21(24)12-16)17-10-18(22)13-19(23)11-17/h4-13H,2-3H2,1H3
• InChI Key： ZNAHDORXAYLSFU-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(C=C1)C2=CC(=C(C=C2)C3=CC(=CC(=C3)F)F)F

Computed Properties

• Exact Mass: 326.12823503g/mol
• Monoisotopic Mass: 326.12823503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų